Cas no 2172632-73-2 (3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidine-3-carboxylic acid)

3-Ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidine-3-carboxylic acid is a specialized intermediate used in peptide synthesis and medicinal chemistry. Its structure incorporates an Fmoc-protected amino group, ensuring compatibility with solid-phase peptide synthesis (SPPS) protocols. The presence of the pyrrolidine-3-carboxylic acid moiety enhances conformational rigidity, making it valuable for designing constrained peptides or peptidomimetics. The α,β-unsaturated enoyl group offers reactivity for further functionalization, such as Michael additions. This compound is particularly useful in the development of bioactive molecules, where controlled stereochemistry and selective deprotection are critical. Its stability under standard SPPS conditions and versatility in derivatization make it a practical choice for researchers in drug discovery and peptide engineering.
3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidine-3-carboxylic acid structure
2172632-73-2 structure
Product Name:3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidine-3-carboxylic acid
CAS No:2172632-73-2
MF:C26H28N2O5
MW:448.510927200317
CID:6529214
PubChem ID:165559845
Update Time:2025-10-29

3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidine-3-carboxylic acid
    • 3-ethyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]pyrrolidine-3-carboxylic acid
    • 2172632-73-2
    • EN300-1505480
    • Inchi: 1S/C26H28N2O5/c1-2-26(24(30)31)13-15-28(17-26)23(29)12-7-14-27-25(32)33-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-12,22H,2,13-17H2,1H3,(H,27,32)(H,30,31)/b12-7+
    • InChI Key: WJFHNJBYAOHCFE-KPKJPENVSA-N
    • SMILES: OC(C1(CC)CN(C(/C=C/CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

  • Exact Mass: 448.19982200g/mol
  • Monoisotopic Mass: 448.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 746
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 95.9Ų

3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidine-3-carboxylic acid Pricemore >>

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Additional information on 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidine-3-carboxylic acid

Recent Advances in the Study of 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidine-3-carboxylic acid (CAS: 2172632-73-2)

The compound 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidine-3-carboxylic acid (CAS: 2172632-73-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyrrolidine carboxylic acid moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development. Recent studies have focused on its synthesis, stability, and biological activity, providing valuable insights for researchers in the field.

One of the key areas of research involving this compound is its role as a building block in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under mild acidic conditions. The incorporation of the 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidine-3-carboxylic acid into peptide chains has been explored to enhance the stability and bioavailability of synthetic peptides. Recent studies have demonstrated that this compound can improve the yield and purity of peptides, making it a valuable tool for pharmaceutical research.

In addition to its applications in peptide synthesis, this compound has also been investigated for its potential therapeutic effects. Preliminary studies suggest that derivatives of 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidine-3-carboxylic acid may exhibit anti-inflammatory and antimicrobial properties. For instance, a recent study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed significant inhibitory activity against bacterial pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). These findings highlight the potential of this molecule as a lead compound for the development of novel antibiotics.

The synthesis of 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidine-3-carboxylic acid has also been a focus of recent research. A study published in Organic Letters detailed a novel synthetic route that improves the efficiency and scalability of the production process. The researchers utilized a combination of microwave-assisted synthesis and catalytic hydrogenation to achieve high yields and purity. This advancement is particularly significant for industrial-scale production, as it reduces costs and minimizes waste.

Despite these promising developments, challenges remain in the application of this compound. For example, the stability of the Fmoc group under certain reaction conditions can be a limiting factor, and further optimization of synthetic protocols is needed. Additionally, more in vivo studies are required to fully understand the pharmacokinetics and pharmacodynamics of this compound and its derivatives. Future research directions may include the exploration of its use in targeted drug delivery systems and the development of more potent analogs with enhanced biological activity.

In conclusion, 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidine-3-carboxylic acid (CAS: 2172632-73-2) represents a versatile and promising molecule in the field of chemical biology and medicinal chemistry. Its applications in peptide synthesis, antimicrobial therapy, and drug development underscore its potential as a valuable tool for researchers. Continued investigation into its properties and applications will likely yield further breakthroughs, contributing to advancements in the pharmaceutical and biotechnology industries.

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